molecular formula C10H10N2O3 B8587627 2-(2,3-Dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoic acid

2-(2,3-Dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoic acid

Cat. No.: B8587627
M. Wt: 206.20 g/mol
InChI Key: LKJRYNPYKZOUDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,3-Dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoic acid is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O3

Molecular Weight

206.20 g/mol

IUPAC Name

2-(2-oxo-1,3-dihydrobenzimidazol-5-yl)propanoic acid

InChI

InChI=1S/C10H10N2O3/c1-5(9(13)14)6-2-3-7-8(4-6)12-10(15)11-7/h2-5H,1H3,(H,13,14)(H2,11,12,15)

InChI Key

LKJRYNPYKZOUDQ-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC2=C(C=C1)NC(=O)N2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the flask of Ethyl 2-(2,3-dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoate (175 mg, 0.747 mmol) was added 90% aq. EtOH (5 mL) at room temperature, and additionally added NaOH (70 mg). The reaction mixture was stirred for 10 hrs at 40° C. then cooled to room temperature. The mixture was diluted with H2O (25 mL) and acidified with AcOH (4 mL, pH=4) then extracted with CH2Cl2. The organic layer was dried over MgSO4, filtered, and concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using CH2Cl2:MeOH (10:1) as eluant.
Name
Ethyl 2-(2,3-dihydro-2-oxo-1H-benzo[d]imidazol-5-yl)propanoate
Quantity
175 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
70 mg
Type
reactant
Reaction Step Two
Name
Quantity
4 mL
Type
reactant
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Four

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